N-(3-fluorobenzylidene)piperidin-1-amine

• IUPAC Name: (E)-1-(3-fluorophenyl)-N-piperidin-1-ylmethanimine
• InChI: InChI=1S/C12H15FN2/c13-12-6-4-5-11(9-12)10-14-15-7-2-1-3-8-15/h4-6,9-10H,1-3,7-8H2/b14-10+
• InChI Key: MRXNJJOMLPLDFY-GXDHUFHOSA-N
• Canonical SMILES: C1CCN(CC1)N=CC2=CC(=CC=C2)F
• Isomeric SMILES: C1CCN(CC1)/N=C/C2=CC(=CC=C2)F
• Molecular Formula: C12H15FN2
• Molecular Weight: 206.26 g/mol

Description

N-(3-fluorobenzylidene)piperidin-1-amine, commonly known as FUB-PB-22, is a synthetic cannabinoid that has been widely used in scientific research. It belongs to a class of compounds known as designer drugs, which are designed to mimic the effects of naturally occurring substances, such as cannabis. FUB-PB-22 has been the subject of much research in recent years due to its potential applications in a variety of fields.

Scientific Research Applications

Synthesis and Drug Discovery

• Antitubercular Agents : The synthesis and evaluation of 2,4-diaminoquinazoline derivatives, closely related to N-(3-fluorobenzylidene)piperidin-1-amine, have shown promising results as inhibitors of Mycobacterium tuberculosis growth. An extensive evaluation of this class of compounds has been conducted, revealing that certain structural components are key determinants of biological activity, which may have implications for tuberculosis drug discovery (Odingo et al., 2014).

• Medicinal Chemistry Building Blocks : Research into the enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a structurally related compound, highlights its value as a building block for medicinal chemistry. This work showcases the potential of using such compounds in synthesizing a wide range of pharmacologically active molecules (Shaw et al., 2013).

Molecular Interactions and SAR Studies

• Monoamine Transporters : A study on cis-(6-benzhydrylpiperidin-3-yl)benzylamine analogues, which share a structural motif with this compound, has contributed to understanding the structure-activity relationships (SAR) at monoamine transporters. This research is crucial for designing molecules with potential therapeutic applications in neurological disorders (Kolhatkar et al., 2003).

• Nucleophilic Ring Opening Reactions : The study of nucleophilic ring-opening reactions of 1-aralkyl-3,4-epoxypiperidines with amines, including structures related to this compound, has provided insights into the synthesis of novel compounds with potential pharmacological activities. This research demonstrates the versatility of such piperidine derivatives in organic synthesis (Scheunemann et al., 2011).

Structural Analysis and Characterization

• Cytotoxic Compounds : Analogs of 3,5-bis(2-fluorobenzylidene)-4-piperidone, a compound similar to this compound, have been synthesized and characterized, revealing their potential as cytotoxic agents. This research provides a foundation for further exploration of such compounds in cancer therapy (Lagisetty et al., 2009).